Cas no 13069-04-0 (Pyridine-3,5-disulfonic acid)

Pyridine-3,5-disulfonic acid structure
Pyridine-3,5-disulfonic acid structure
Product Name:Pyridine-3,5-disulfonic acid
CAS No:13069-04-0
MF:C5H5NO6S2
MW:239.22629904747
CID:119261
PubChem ID:2762897
Update Time:2025-04-18

Pyridine-3,5-disulfonic acid Chemical and Physical Properties

Names and Identifiers

    • Pyridine-3,5-disulfonic acid
    • 3,5-Pyridinedisulfonicacid
    • 3,5-Pyridindisulfonsaeure
    • Pyridin-3,5-disulfonsaeure
    • 13069-04-0
    • 3,5-Pyridinedisulfonic acid
    • Pyridin-3,5-disulfosaure
    • DTXSID20376552
    • A806129
    • AKOS015891600
    • SCHEMBL5082291
    • FT-0645566
    • Inchi: 1S/C5H5NO6S2/c7-13(8,9)4-1-5(3-6-2-4)14(10,11)12/h1-3H,(H,7,8,9)(H,10,11,12)
    • InChI Key: QRYROSZXZPINDI-UHFFFAOYSA-N
    • SMILES: S(C1C=NC=C(C=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 238.95600
  • Monoisotopic Mass: 238.95582923g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 138.39000
  • LogP: 1.73660
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